Cas no 1785254-58-1 (tert-butyl N-{4-(1-aminocyclopropyl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(1-aminocyclopropyl)methylphenyl}carbamate
• CAS No: 1785254-58-1
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6387854
• PubChem ID: 84710816
• Update Time: 2025-06-08

tert-butyl N-{4-(1-aminocyclopropyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(1-aminocyclopropyl)methylphenyl}carbamate
• 1785254-58-1
• tert-butyl N-{4-[(1-aminocyclopropyl)methyl]phenyl}carbamate
• EN300-1878296

• Inchi： 1S/C15H22N2O2/c1-14(2,3)19-13(18)17-12-6-4-11(5-7-12)10-15(16)8-9-15/h4-7H,8-10,16H2,1-3H3,(H,17,18)
• InChI Key： PDTNXAJJMWLCEW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CC1(CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-(1-aminocyclopropyl)methylphenyl}carbamate

Comprehensive Introduction to tert-butyl N-{4-(1-aminocyclopropyl)methylphenyl}carbamate (CAS No. 1785254-58-1)

The compound tert-butyl N-{4-(1-aminocyclopropyl)methylphenyl}carbamate (CAS No. 1785254-58-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a 1-aminocyclopropyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the most searched questions related to this compound is: "What is the role of tert-butyl N-{4-(1-aminocyclopropyl)methylphenyl}carbamate in medicinal chemistry?" The answer lies in its versatility as a building block. The tert-butyl group provides steric protection, while the aminocyclopropyl fragment introduces rigidity and conformational constraints, which are critical for optimizing drug-receptor interactions. This aligns with the growing trend in fragment-based drug design (FBDD), a hot topic in modern pharmaceutical research.

Another frequently asked question is: "How is CAS No. 1785254-58-1 synthesized?" The synthesis typically involves multi-step organic reactions, including Boc protection of the amine group and subsequent functionalization of the phenyl ring. The process highlights the importance of protecting group strategies, a key area of interest for synthetic chemists. Recent advancements in green chemistry have also spurred discussions about optimizing the synthesis to reduce waste and improve yields.

The compound’s relevance extends to peptide mimetics and small-molecule probes, which are widely used in chemical biology. With the rise of AI-driven drug discovery, researchers are increasingly leveraging computational tools to predict the properties and reactivity of such intermediates. Searches like "computational modeling of tert-butyl carbamate derivatives" reflect this trend, underscoring the intersection of chemistry and technology.

Stability and storage conditions are also common concerns. tert-butyl N-{4-(1-aminocyclopropyl)methylphenyl}carbamate is generally stable under inert atmospheres but may degrade under prolonged exposure to moisture or acidic conditions. This aligns with broader industry discussions about compound shelf-life and storage best practices, particularly for high-value intermediates.

In summary, tert-butyl N-{4-(1-aminocyclopropyl)methylphenyl}carbamate (CAS No. 1785254-58-1) is a compound of significant scientific and industrial interest. Its applications span drug discovery, chemical biology, and synthetic methodology, making it a focal point for researchers exploring next-generation therapeutics and sustainable chemistry. As the field evolves, this molecule will likely remain a key player in addressing complex challenges in molecular design.